Cas no 2098136-84-4 (Methyl 2-methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboxylate)

• Product Name: Methyl 2-methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboxylate
• CAS No: 2098136-84-4
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5729223
• PubChem ID: 121214411
• Update Time: 2025-06-07

Methyl 2-methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS026724934
• methyl 2-methyl-6,7-dihydro-4H-pyrano[4,3-c]pyrazole-3-carboxylate
• methyl 2-methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboxylate
• 2098136-84-4
• F2198-6488
• Pyrano[4,3-c]pyrazole-3-carboxylic acid, 2,4,6,7-tetrahydro-2-methyl-, methyl ester
• Methyl 2-methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboxylate

• Inchi： 1S/C9H12N2O3/c1-11-8(9(12)13-2)6-5-14-4-3-7(6)10-11/h3-5H2,1-2H3
• InChI Key： DEJOFKOZLYAWAR-UHFFFAOYSA-N
• SMILES： O1CCC2C(=C(C(=O)OC)N(C)N=2)C1

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 377.9±42.0 °C(Predicted)
• pka: 0.21±0.20(Predicted)